Cas no 108985-27-9 (2-Heptyl-3-hydroxyquinolin-4(1H)-one)
108985-27-9 structure
Product Name:2-Heptyl-3-hydroxyquinolin-4(1H)-one
CAS No:108985-27-9
MF:C16H21NO2
MW:259.3434445858
MDL:MFCD07437949
CID:128235
PubChem ID:329770333
Update Time:2025-09-24
2-Heptyl-3-hydroxyquinolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptyl-3-hydroxyquinolin-4(1H)-one
- 2-heptyl-3,4-Quinolinediol
- 2-heptyl-3-hydroxy-3H-quinolin-4-one
- 2-HEPTYL-3-HYDROXY-4(1H)-QUINOLINONE
- 2-Heptyl-3-hydroxy-4-quinolone
- 2-Heptyl-3-hydroxyl-4-quinolone
- 4(1H)-Quinolinone,2-heptyl-3-hydroxy-
- -Heptyl-3-hydroxy-4(1H)-quinolinone
- 3,4-dihydroxy-2-heptylquinoline
- 2-Heptyl-3-hydroxy-4(1H)-quinolone
- 2-heptyl-3-hydroxy-3,4-dihydroquinolin-4-one
- 4(1H)-Quinolinone, 2-heptyl-3-hydroxy-
- SureCN130920
- PQS
- AS-62616
- DTXSID10332086
- AKOS016009667
- ACMC-20mby7
- SCHEMBL130920
- AC1L9ENZ
-
- MDL： MFCD07437949
- Inchi： 1S/C16H21NO2/c1-2-3-4-5-6-11-14-16(19)15(18)12-9-7-8-10-13(12)17-14/h7-10,19H,2-6,11H2,1H3,(H,17,18)
- InChI Key： CEIUIHOQDSVZJQ-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C(=O)C(O)=C1CCCCCCC
Computed Properties
- Exact Mass: 259.15700
- Monoisotopic Mass: 259.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
- XLogP3: 3.8
Experimental Properties
- Density: 1.102
- Melting Point: 182-185 ºC
- Boiling Point: 389.4°C at 760 mmHg
- Flash Point: 189.3°C
- Refractive Index: 1.555
- Solubility: 可溶于甲醇：
- PSA: 53.09000
- LogP: 3.74660
- pka: 11.00±0.20(Predicted)
2-Heptyl-3-hydroxyquinolin-4(1H)-one Security Information
- Signal Word：Warning
- Hazard Statement： H413
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：−20°C
2-Heptyl-3-hydroxyquinolin-4(1H)-one Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Heptyl-3-hydroxyquinolin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF281-200mg |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 200mg |
2195.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF281-50mg |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 50mg |
877.0CNY | 2021-07-12 | |
| Chemenu | CM146074-10mg |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 10mg |
$137 | 2021-08-05 | |
| abcr | AB404409-25 mg |
2-Heptyl-3-hydroxy-4(1H)-quinolinone; 95% |
108985-27-9 | 25mg |
€171.60 | 2022-06-10 | ||
| Chemenu | CM146074-250mg |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 250mg |
$390 | 2023-11-25 | |
| Chemenu | CM146074-1g |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 1g |
$1063 | 2023-11-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031015-100mg |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 100mg |
￥998 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031015-250mg |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 250mg |
￥1680 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031015-1g |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 1g |
￥3903 | 2024-05-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H892108-1g |
2-Heptyl-3-hydroxyquinolin-4(1H)-one |
108985-27-9 | 95% | 1g |
6,458.40 | 2021-05-17 |
2-Heptyl-3-hydroxyquinolin-4(1H)-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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